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Compound of Interest

Compound Name: 4-Methoxycyclohexanone

Cat. No.: B142444 Get Quote

An In-Depth Technical Guide to 4-Methoxycyclohexanone

For researchers, scientists, and professionals in drug development, 4-Methoxycyclohexanone
is a key chemical intermediate with significant applications in organic synthesis. This guide

provides a comprehensive overview of its structure, molecular weight, and relevant

experimental protocols.

Chemical Structure and Properties
4-Methoxycyclohexanone, also known as p-methoxycyclohexanone, is a substituted

cyclohexanone.[1] Its chemical structure consists of a cyclohexane ring with a ketone functional

group and a methoxy group at the fourth carbon position. The molecular formula for this

compound is C7H12O2.[1][2][3][4][5] The IUPAC name is 4-methoxycyclohexan-1-one.[2]

Table 1: Physicochemical Properties of 4-Methoxycyclohexanone
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Property Value

Molecular Weight 128.17 g/mol [2][3][4]

CAS Number 13482-23-0[2][3]

Appearance Clear, pale yellow liquid[1][5]

Boiling Point 189 °C[1][5]

Density 0.98 g/cm³[1][5]

Flash Point 69 °C[1][5]

Refractive Index 1.4560[1][5]

Solubility
Soluble in Chloroform, Ethyl Acetate,

Methanol[1][5]

Applications in Synthesis
4-Methoxycyclohexanone serves as a crucial building block in the synthesis of various

organic compounds.[1] It is notably used in the preparation of antitumor agents and other

complex molecules, making it a compound of interest in pharmaceutical research and

development.[1][5]

Experimental Protocol: Synthesis of 4-
Methoxycyclohexanone
A common method for the synthesis of 4-Methoxycyclohexanone is the catalytic

hydrogenation of 4-methoxyphenol (also known as p-hydroxyanisole).[1][5]

Objective: To synthesize p-methoxycyclohexanone from p-hydroxyanisole via catalytic

hydrogenation.

Materials:

p-hydroxyanisole (100 g)

Palladium-carbon catalyst (7 g)
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Borax (1 g)

Methylcyclohexane (150 g)

Hydrogen gas

Autoclave

Procedure:

Add 7 g of palladium-carbon catalyst and 1 g of borax to an autoclave.

Add 150 g of methylcyclohexane and 100 g of p-hydroxyanisole to the autoclave.

Slowly heat the reaction mixture to 100 °C.

Introduce hydrogen into the system until the pressure reaches 1.0 MPa and begin stirring.

Maintain the reaction pressure in the range of 0.7-1.0 MPa. If the pressure drops to 0.5 MPa,

supplement with hydrogen to bring it back to 1.0 MPa.

Continuously monitor the consumption of hydrogen. The reaction is considered complete

when hydrogen consumption ceases and the amount of remaining raw material is less than

1%.

Cool the reaction mixture to 30°C.

Filter the mixture to remove the catalyst.

Evaporate the solvent from the filtrate.

Distill the residue under reduced pressure to obtain the final product, p-

methoxycyclohexanone. This procedure is expected to yield approximately 92 g (90% yield).

[5]

Visualization of Synthesis Pathway
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The following diagram illustrates the synthesis of 4-Methoxycyclohexanone from 4-

Methoxyphenol.
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Click to download full resolution via product page

Caption: Synthesis of 4-Methoxycyclohexanone via catalytic hydrogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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